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Compound of Interest

Compound Name: Prosopine

CAS No.: 14058-38-9

Cat. No.: B083552

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the spectroscopic techniques used for

the characterization of Prosopine, a piperidine alkaloid found in plants of the Prosopis genus.

The following sections detail the principles and experimental protocols for the structural

elucidation and quantification of Prosopine using Ultraviolet-Visible (UV-Vis) Spectroscopy,

Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass

Spectrometry (MS).

Chemical Structure and Properties
Prosopine is a complex piperidine alkaloid with the molecular formula C₁₈H₃₇NO₃ and a molar

mass of 315.50 g/mol .[1] Its structure features a substituted piperidine ring with a long

hydroxylated alkyl chain, contributing to its biological activity.

Molecular Structure of Prosopine:

Caption: Chemical structure of Prosopine (C₁₈H₃₇NO₃).
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Isolation and Purification of Prosopine
A general protocol for the extraction of alkaloids from Prosopis juliflora leaves can be adapted

for the isolation of Prosopine. This multi-step process involves solvent extraction, acid-base

partitioning, and chromatographic separation.
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Caption: Experimental workflow for the isolation of Prosopine.
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Protocol for Isolation:

Extraction: Air-dried and powdered leaves of Prosopis juliflora are macerated with methanol

at room temperature for 48 hours. The process is repeated three times to ensure exhaustive

extraction.

Filtration and Concentration: The methanolic extracts are combined, filtered, and

concentrated under reduced pressure using a rotary evaporator.

Acid-Base Extraction:

The concentrated extract is acidified with 2N hydrochloric acid.

This acidic solution is then partitioned with chloroform to remove non-basic compounds.

The aqueous layer, containing the protonated alkaloids, is retained.

The aqueous layer is then basified to a pH of 9-10 with sodium hydroxide.

The basified solution is partitioned again with chloroform to extract the free alkaloids into

the organic phase.

Drying and Concentration: The chloroform layer is dried over anhydrous sodium sulfate and

then concentrated to yield the crude alkaloid extract.

Chromatographic Purification:

The crude extract is subjected to column chromatography on silica gel.

Elution is performed with a gradient of chloroform and methanol.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing Prosopine are pooled and may require further purification by

preparative high-performance liquid chromatography (HPLC) to obtain the pure

compound.
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Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

While specific UV-Vis data for pure Prosopine is not readily available in the literature, a

general protocol for obtaining the absorption spectrum is provided below. Alkaloids typically

exhibit absorption maxima in the UV region.

Protocol for UV-Vis Spectroscopy:

Instrument: A double-beam UV-Vis spectrophotometer.

Solvent: Methanol or Ethanol (spectroscopic grade).

Sample Preparation: A dilute solution of isolated Prosopine is prepared in the chosen

solvent.

Measurement:

The spectrophotometer is calibrated using the solvent as a blank.

The absorbance of the Prosopine solution is measured over a wavelength range of 200-

400 nm.

The wavelength of maximum absorbance (λmax) is determined from the resulting

spectrum.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule based on

the absorption of infrared radiation. The IR spectrum of an extract from Prosopis laevigata,

likely containing Prosopine, has shown characteristic absorption bands.[2]
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Wavenumber (cm⁻¹) Functional Group Assignment

~3324 O-H stretching (hydroxyl groups)

~2920-2850 C-H stretching (aliphatic)

~1636
C=O stretching (ketone or amide - may not be

present in pure Prosopine)

~1460 C-H bending (aliphatic)

~1016 C-O stretching (alcohols)

~599 C-H bending

Protocol for IR Spectroscopy:

Instrument: Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation:

KBr Pellet Method: A small amount of dry, pure Prosopine is ground with potassium

bromide (KBr) and pressed into a thin, transparent pellet.

Thin Film Method: A solution of Prosopine in a volatile solvent is deposited onto a salt

plate (e.g., NaCl or KBr), and the solvent is allowed to evaporate.

Measurement: The IR spectrum is recorded in the range of 4000-400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the detailed structure of a molecule

by providing information about the chemical environment of individual atoms (¹H and ¹³C).

¹³C NMR Spectral Data:

While a complete, assigned ¹³C NMR spectrum for Prosopine is not publicly available, a

database entry indicates the availability of its ¹³C NMR chemical shifts.[2] The expected

chemical shift ranges for the carbon atoms in Prosopine are summarized below.
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Carbon Type Expected Chemical Shift (ppm)

-CH₃ 10 - 25

-CH₂- (aliphatic chain) 20 - 40

-CH₂-N 40 - 60

-CH-N 50 - 70

-CH₂-OH 55 - 70

-CH-OH 60 - 80

Protocol for NMR Spectroscopy:

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

Sample Preparation: 5-10 mg of pure Prosopine is dissolved in approximately 0.5-0.7 mL of

the deuterated solvent in an NMR tube.

Measurement:

¹H NMR spectra are acquired to determine the number of different types of protons, their

chemical shifts, integration (relative number of protons), and coupling patterns (information

about neighboring protons).

¹³C NMR spectra are acquired to determine the number of different types of carbon atoms

and their chemical environments.

Advanced 2D NMR experiments, such as COSY (Correlation Spectroscopy), HSQC

(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond

Correlation), are performed to establish the connectivity between protons and carbons and

to fully assign the structure.

Mass Spectrometry (MS)
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Mass spectrometry is used to determine the molecular weight of a compound and to obtain

structural information from its fragmentation pattern. An LC/MS/MS spectrum of Prosopine has

been reported, showing several fragment ions.

Mass Spectrometry Data:

m/z (mass-to-charge ratio) Interpretation

316 [M+H]⁺ (protonated molecular ion)

298 [M+H - H₂O]⁺

280 [M+H - 2H₂O]⁺

Further fragments
Result from cleavage of the piperidine ring and

the alkyl side chain

Protocol for Mass Spectrometry:

Instrument: A mass spectrometer equipped with an electrospray ionization (ESI) or a matrix-

assisted laser desorption/ionization (MALDI) source, often coupled with a liquid

chromatography system (LC-MS).

Sample Preparation: A dilute solution of pure Prosopine is prepared in a suitable solvent

(e.g., methanol/water with a small amount of formic acid for ESI).

Measurement:

The sample is introduced into the mass spectrometer.

A full scan mass spectrum is acquired to determine the molecular weight.

Tandem mass spectrometry (MS/MS) is performed by selecting the molecular ion and

subjecting it to collision-induced dissociation (CID) to generate a fragmentation pattern.

The fragmentation pattern is analyzed to deduce the structure of the molecule.

Data Summary
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Spectroscopic Technique Key Information Obtained

UV-Vis Spectroscopy Electronic transitions, λmax

Infrared (IR) Spectroscopy
Presence of functional groups (e.g., -OH, C-H,

C-O)

¹H NMR Spectroscopy Number and type of protons, connectivity

¹³C NMR Spectroscopy Number and type of carbon atoms

Mass Spectrometry (MS) Molecular weight and fragmentation pattern

Logical Relationships in Spectroscopic Analysis

Preliminary Analysis

Detailed Structural Elucidation

Structure Confirmation

UV-Vis Spectroscopy
(Indication of Chromophores)

NMR Spectroscopy
(¹H, ¹³C, 2D)

(Connectivity and Stereochemistry)

IR Spectroscopy
(Identification of Functional Groups)

Mass Spectrometry
(Molecular Weight and Fragmentation)

Proposed Structure of Prosopine

Click to download full resolution via product page
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Caption: Logical workflow for the spectroscopic characterization of Prosopine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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